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Introduction
The acid number (AN) is a critical quality control parameter for new and used oils, including

lubricating oils, hydraulic fluids, and transformer oils. It represents the quantity of acidic

components present in the oil, expressed in milligrams of potassium hydroxide (KOH) required

to neutralize one gram of the sample. An increase in the acid number of in-service oils can

indicate oxidation and degradation of the oil, which can lead to corrosion and other detrimental

effects on machinery. This application note provides a detailed protocol for the determination of

the acid number in oils by color-indicator titration using p-Naphtholbenzein, based on the

widely recognized ASTM D974 standard.[1][2][3][4]

p-Naphtholbenzein is a suitable indicator for this titration as it provides a distinct color change

from orange in an acidic solution to a green or green-brown endpoint in a basic medium,

allowing for accurate determination of the neutralization point.[1][5] This method is applicable to

petroleum products and lubricants that are soluble or nearly soluble in a mixture of toluene and

isopropyl alcohol.[1][4]

Principle
To determine the acid number, a known weight of the oil sample is dissolved in a titration

solvent composed of toluene, isopropyl alcohol, and a small amount of water. The resulting

single-phase solution is then titrated at room temperature with a standardized alcoholic solution
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of potassium hydroxide (KOH). The endpoint of the titration is visually identified by the color

change of the p-Naphtholbenzein indicator from orange to green or green-brown.[1]

Data Presentation
The following table provides representative data for the determination of the acid number in

various oil samples.

Sample ID Oil Type
Sample
Weight (g)

Titrant
Volume
(mL)

Blank
Volume
(mL)

Acid
Number
(mg KOH/g)

1
New Turbine

Oil
20.15 1.50 0.10 0.39

2
Used Turbine

Oil
10.05 2.80 0.10 1.50

3
New

Hydraulic Oil
20.08 0.80 0.10 0.19

4
Used

Hydraulic Oil
5.02 3.50 0.10 3.82

5
Dark-Colored

Gear Oil
2.05 4.20 0.10 11.23

Experimental Protocols
Reagent and Solution Preparation
4.1.1. Titration Solvent

To prepare the titration solvent, mix the following reagents in the specified ratio: 500 mL of

toluene, 495 mL of anhydrous isopropyl alcohol, and 5 mL of water.[1][6] This solvent should

be prepared in a large quantity for consistency.

4.1.2. p-Naphtholbenzein Indicator Solution (10 g/L)
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Dissolve 1 gram of p-Naphtholbenzein in 100 mL of the titration solvent.[2][6][7] Ensure the

p-Naphtholbenzein meets the specifications outlined in ASTM D974.[1]

4.1.3. 0.1 M Alcoholic Potassium Hydroxide (KOH) Solution

Preparation: Add approximately 6 grams of solid KOH to about 1 liter of anhydrous isopropyl

alcohol (containing less than 0.9% water) in a 2-liter Erlenmeyer flask.[8] Gently boil the

mixture for 10 to 15 minutes, stirring to prevent the KOH from caking on the flask.[8] Allow

the solution to stand for 24 hours in a tightly stoppered bottle. Then, carefully decant the

clear supernatant liquid into a suitable storage bottle, avoiding the precipitated potassium

carbonate.

Standardization:

Accurately weigh approximately 0.2 g of dried potassium hydrogen phthalate (KHP) into a

flask.

Dissolve the KHP in 100 mL of CO2-free water.

Add 2-3 drops of phenolphthalein indicator.

Titrate with the prepared 0.1 M alcoholic KOH solution to the first permanent pink color.

Calculate the exact molarity of the KOH solution.

Experimental Workflow
4.2.1. Sample Preparation

Into a 250 mL Erlenmeyer flask, introduce a weighed quantity of the oil sample according to

the expected acid number, as suggested in the table below.[1][6]

Add 100 mL of the titration solvent to the flask.[2][6]

Add 0.5 mL of the p-Naphtholbenzein indicator solution.[2][9]

Swirl the flask until the sample is completely dissolved. The initial color of the solution should

be orange. If the solution turns green or green-brown, the oil has a base number, and this
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procedure for acid number is not applicable.[2]

Sample Size Guide (ASTM D974)[1][6]

Acid Number Range (mg
KOH/g)

Sample Size (g) Weighing Accuracy (g)

0.0 to 3.0 20.0 ± 2.0 0.05

Over 3.0 to 25.0 2.0 ± 0.2 0.01

Over 25.0 to 250.0 0.2 ± 0.02 0.001

Used or Dark-Colored Oils

0.0 to 25.0 2.0 ± 0.2 0.01

Over 25.0 to 250.0 0.2 ± 0.02 0.001

4.2.2. Blank Titration

Perform a blank titration using 100 mL of the titration solvent and 0.5 mL of the p-
Naphtholbenzein indicator solution.[2]

Titrate with the 0.1 M alcoholic KOH solution, adding the titrant in small increments (0.1 mL

or less), until the endpoint color is reached.

Record the volume of KOH solution used for the blank (B).

4.2.3. Sample Titration

Titrate the prepared oil sample solution with the standardized 0.1 M alcoholic KOH solution.

Add the titrant in small increments, swirling the flask continuously.

As the endpoint is approached, the orange color will change to a green or green-brown.[1]

The endpoint is reached when a persistent green or green-brown color is observed.[1]

Record the volume of KOH solution used for the sample titration (A).
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Calculation of Acid Number
The acid number is calculated using the following formula:

Acid Number (mg KOH/g) = [(A - B) × M × 56.1] / W

Where:

A = volume of alcoholic KOH solution used for the sample titration (mL)

B = volume of alcoholic KOH solution used for the blank titration (mL)

M = Molarity of the alcoholic KOH solution (mol/L)

56.1 = Molecular weight of KOH ( g/mol )

W = Weight of the oil sample (g)

Visualization
The following diagrams illustrate the logical workflow of the acid number determination process.
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Caption: Experimental workflow for acid number determination.
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Caption: Logical steps in the titration process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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